Cas no 2171666-62-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid
• CAS No: 2171666-62-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6570525
• PubChem ID: 165536957
• Update Time: 2025-10-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid
• EN300-1506561
• 2171666-62-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-[2-(hydroxymethyl)piperidin-1-yl]-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O6/c29-15-17-7-5-6-14-28(17)25(32)23(12-13-24(30)31)27-26(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23,29H,5-7,12-16H2,(H,27,33)(H,30,31)
• InChI Key： FKAKUCVQWLJZFD-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic Acid (CAS No. 2171666-62-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid, a compound with the CAS number 2171666-62-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a piperidine ring, makes this molecule a versatile candidate for further exploration in synthetic chemistry and pharmacological research.

The structural framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid incorporates several key features that contribute to its unique chemical properties. The fluorenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis, enhances the stability and reactivity of the compound. This protection is crucial in ensuring the selective modification of other functional groups within the molecule. Additionally, the piperidine ring, known for its ability to enhance bioavailability and binding affinity in drug molecules, plays a pivotal role in the compound's pharmacological profile.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid structure presents an opportunity to explore such modulations. The hydroxymethyl group and the oxopentanoic acid moiety introduce additional reactivity, allowing for further derivatization and functionalization. These features make it an attractive scaffold for designing molecules with targeted therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor stability and rapid degradation. The incorporation of a piperidine ring and other heterocyclic structures into peptidomimetics can enhance their binding affinity and metabolic stability. Research has shown that such modifications can lead to more effective drugs with improved pharmacokinetic profiles.

The Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-2-(hydroxymethyl)piperidin-1-yl-5-oxopentanoic acid also suggests potential applications in peptide synthesis. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. This makes it an ideal candidate for constructing complex peptide-based therapeutics. By leveraging this protecting group, researchers can efficiently synthesize longer and more complex peptides that may have therapeutic benefits.

Recent studies have highlighted the importance of molecular diversity in drug discovery. Compounds with unique structural features often exhibit novel biological activities that are not observed with more conventional molecules. The complex architecture of 4-{(9H-fluorenine methoxycarbonyl)amino}-5-[2-(hydroxymethyl)piperidin-l-yI]-5-oXOpentanoic acid, with its multiple functional groups and heterocyclic moieties, positions it as a promising candidate for further investigation. By exploring its chemical space, researchers may uncover new therapeutic opportunities that could address unmet medical needs.

The oxopentanoic acid moiety in this compound adds another layer of complexity and potential functionality. Oxopentanoic acids are known for their role as intermediates in various metabolic pathways and have been explored in the development of antibiotics and anti-inflammatory agents. The presence of this group in 4-{(9H-fluorenylmethoxycarbonyl)amino}-5-[2-(hydroxymethyl)piperidin-l-yI]-5-oXOpentanoic acid could lead to novel interactions with biological targets, making it a valuable scaffold for drug design.

In conclusion, 4-{(9H-fluorenylmethoxycarbonyl)amino}-5-[2-(hydroxymethyl)piperidin-l-yI]-5-oXOpentanoic acid (CAS No. 2171666 62 7) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and diverse functional groups make it a versatile candidate for further exploration in drug development and medicinal chemistry. By leveraging its unique properties, researchers may uncover new therapeutic opportunities that could have far-reaching implications for human health.